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Compound of Interest

Compound Name: 2-Methyl-4-phenoxyaniline

Cat. No.: B173268

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Methyl-4-phenoxyaniline (CAS No: 13024-16-3), ensuring the safety of laboratory personnel
and the protection of the environment. The following procedures are based on best practices
for handling chemical waste and information from available safety data sheets.

Immediate Safety and Spill Response
In the event of a spill, prioritize personal and environmental safety.

o Evacuate and Ventilate: Immediately clear the area of the spill and ensure adequate
ventilation. If possible, work within a chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves, and safety goggles or a face shield.[1]

o Containment: For spills, use an inert absorbent material such as vermiculite, sand, or earth
to contain the substance. Avoid using combustible materials like paper towels.

o Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and
sealed container for hazardous waste.[1][2][3][4]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water. All cleaning materials must also be disposed of as hazardous
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waste.

e Environmental Protection: Prevent the chemical or its waste from entering drains or
waterways.[2][3][4]

Waste Classification and Segregation

Proper classification and segregation of chemical waste are crucial for safe handling and
disposal.

e Waste Characterization: 2-Methyl-4-phenoxyaniline should be treated as a hazardous
waste. It is classified as an irritant.[5]

e Segregation: Store waste 2-Methyl-4-phenoxyaniline in a dedicated, sealed, and clearly
labeled container. Do not mix with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.

Disposal Procedures

Adherence to institutional, local, state, and federal regulations is mandatory.

o Consult Institutional Policy: Always follow your organization's specific chemical waste
disposal procedures. Contact your EHS office for guidance.

o Containerization: Use a chemically compatible, leak-proof container that is in good condition
and has a secure lid.

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2-
Methyl-4-phenoxyaniline,” the CAS number (13024-16-3), and any other information
required by your institution (e.g., concentration, date).

o Professional Disposal: Arrange for the disposal of the waste through a licensed professional
waste disposal service.[1][3][6] Disposal methods may include dissolving the material in a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber.[1]

Quantitative Data
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Property Value Reference
CAS Number 13024-16-3 [5][71[8]
Molecular Formula C13H13NO [51[7]
Molecular Weight 199.25 g/mol [5]

Experimental Protocols

Currently, no specific experimental protocols for the disposal of 2-Methyl-4-phenoxyaniline
are detailed in the public domain. The recommended procedure is to follow the general
guidelines for chemical waste disposal outlined above and to consult with a professional waste

management company.

Logical Workflow for Disposal
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Proper Disposal Workflow for 2-Methyl-4-phenoxyaniline

Spill or Unwanted 2-Methyl-4-phenoxyaniline

Immediate Action
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Unused/Expired Chemical
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Dispose of Cleaning Materials
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Document Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-Methyl-4-phenoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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